N-{4-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2,6-dimethylphenyl}benzenesulfonamide

• IUPAC Name: N-[4-hydroxy-3-(4-methoxyphenyl)sulfonyl-2,6-dimethylphenyl]benzenesulfonamide
• InChI: InChI=1S/C21H21NO6S2/c1-14-13-19(23)21(29(24,25)17-11-9-16(28-3)10-12-17)15(2)20(14)22-30(26,27)18-7-5-4-6-8-18/h4-13,22-23H,1-3H3
• InChI Key: LSEWHIQWSZLEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1NS(=O)(=O)C2=CC=CC=C2)C)S(=O)(=O)C3=CC=C(C=C3)OC)O
• Molecular Formula: C21H21NO6S2
• Molecular Weight: 447.5 g/mol

Description

N-{4-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2,6-dimethylphenyl}benzenesulfonamide, also known as HMBS, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds, which have been used as antibiotics, diuretics, and anticonvulsants. HMBS has been shown to have promising properties as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-{4-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2,6-dimethylphenyl}benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH balance in the body. It has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which can lead to changes in pH balance in the body. It has also been shown to inhibit the activity of certain protein kinases, which can affect cell signaling pathways. In addition, this compound has been shown to have anti-cancer and anti-inflammatory properties, which can have significant physiological effects in the body.

Advantages and Limitations for Lab Experiments

N-{4-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2,6-dimethylphenyl}benzenesulfonamide has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in high yields and purity. It has also been extensively studied for its potential therapeutic applications, which can provide a basis for further research. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects. In addition, its potential therapeutic applications have not been fully validated in clinical trials.

Future Directions

There are several future directions for research on N-{4-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2,6-dimethylphenyl}benzenesulfonamide. One area of research is to further investigate its mechanism of action, which can provide insights into its potential therapeutic applications. Another area of research is to study its effects in animal models and clinical trials, which can validate its potential as a drug candidate. In addition, research can be conducted to optimize the synthesis of this compound to improve its yields and purity. Overall, the potential therapeutic applications of this compound make it an attractive candidate for further research and development.

Scientific Research Applications

N-{4-hydroxy-3-[(4-methoxyphenyl)sulfonyl]-2,6-dimethylphenyl}benzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been shown to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In addition, this compound has been studied for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease, by inhibiting the formation of amyloid beta plaques.